2-Fluoro-5-(3-fluorophenyl)benzonitrile
Description
2-Fluoro-5-(3-fluorophenyl)benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluorine atom at position 2 and a 3-fluorophenyl group at position 3. This structure confers unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry, particularly in the synthesis of poly (ADP-ribose) polymerase (PARP) inhibitors and other bioactive molecules . Its synthesis often involves palladium-catalyzed cross-coupling reactions, as evidenced by its use in constructing imidazopyridine derivatives and other heterocyclic scaffolds .
Properties
CAS No. |
1214386-98-7 |
|---|---|
Molecular Formula |
C13H7F2N |
Molecular Weight |
215.20 g/mol |
IUPAC Name |
2-fluoro-5-(3-fluorophenyl)benzonitrile |
InChI |
InChI=1S/C13H7F2N/c14-12-3-1-2-9(7-12)10-4-5-13(15)11(6-10)8-16/h1-7H |
InChI Key |
PFRJJRDRHMAXFP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=CC(=C(C=C2)F)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-Withdrawing Effects : Fluorine and nitrile groups enhance electrophilicity, facilitating nucleophilic aromatic substitution .
- Planarity and Conjugation: The isobenzofuranone derivative () exhibits extended conjugation, which may enhance fluorescence properties or intermolecular interactions.
Key Observations :
- Palladium-Catalyzed Reactions : Widely used for C–C bond formation, with yields influenced by substituent steric hindrance (e.g., thiophene derivatives show lower yields due to reactivity challenges ).
- Base Selection : Cs₂CO₃ () and NaOtBu () are preferred for deprotonation in coupling reactions.
Physicochemical Properties
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